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Compound of Interest

Compound Name: Lasiol

Cat. No.: B15573476

A comprehensive review of the current scientific literature reveals a significant lack of data
regarding the potential biological activities of Lasiol, identified as (2S,3S)-2,3,6-trimethylhept-5-
en-1-ol. Despite targeted searches across multiple scientific databases, no substantive
evidence was found to support claims of anticancer, anti-inflammatory, antioxidant, or
antimicrobial properties.

This document aims to address the inquiry into the biological functions of Lasiol. However, it is
crucial for the intended audience of researchers, scientists, and drug development
professionals to understand that the available information is extremely limited. The primary role
of Lasiol, as suggested by the limited data, appears to be in the realm of chemical ecology,
specifically as a semiochemical or pheromone involved in insect communication.

Chemical Identity of Lasiol

Identifier Value

IUPAC Name (2S,3S)-2,3,6-trimethylhept-5-en-1-ol
Molecular Formula C10H200

CAS Number 131479-19-1

Review of Potential Biological Activities
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A thorough investigation for scientific literature detailing the biological activities of Lasiol
yielded no significant results in the following key areas of therapeutic interest:

e Anticancer Activity: No studies were found that investigated the cytotoxic or antiproliferative
effects of Lasiol on any cancer cell lines. There is no data available regarding its potential
mechanisms of action in oncology, such as the induction of apoptosis or cell cycle arrest.

o Anti-inflammatory Effects: The scientific literature lacks any reports on the anti-inflammatory
properties of Lasiol. No studies have been published that examine its effects on
inflammatory markers, such as cytokines or prostaglandins, or its potential interaction with
inflammatory signaling pathways.

o Antioxidant Properties: There is no available data to suggest that Lasiol possesses
antioxidant activity. No studies have been conducted to evaluate its ability to scavenge free
radicals or to modulate oxidative stress in biological systems.

e Antimicrobial Activity: No research has been published detailing any antibacterial, antifungal,
or antiviral properties of Lasiol.

Putative Role as a Semiochemical

The limited information available for Lasiol suggests its primary function may be as a
semiochemical. Semiochemicals are signaling chemicals used by organisms to communicate.
This category includes pheromones, which mediate interactions between individuals of the

same species. The structural characteristics of Lasiol are consistent with those of other known

insect pheromones.

Due to the absence of specific research on Lasiol's role in insect communication, a
generalized workflow for identifying and characterizing insect pheromones is presented below.
This is a hypothetical workflow that would be necessary to elucidate the function of Lasiol in
this context.

Caption: Hypothetical workflow for pheromone identification.

Conclusion
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The request for an in-depth technical guide on the core biological activities of Lasiol cannot be
fulfilled at this time due to a profound lack of available scientific data. The existing information
is insufficient to provide the requested quantitative data, experimental protocols, and
visualizations of signaling pathways related to anticancer, anti-inflammatory, antioxidant, or
antimicrobial effects.

Future research is required to explore the potential therapeutic applications of Lasiol. Should
such data become available, a comprehensive technical guide could be developed. Currently,
any discussion of these biological activities would be purely speculative and without a scientific
basis. Therefore, this document serves to highlight the significant gap in the scientific literature
concerning the biological activities of Lasiol.

 To cite this document: BenchChem. [In-depth Technical Guide on the Potential Biological
Activities of Lasiol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15573476#potential-biological-activities-of-lasiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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